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Abstract: This document provides a comprehensive guide for researchers, scientists, and

formulation chemists on conducting stability testing of fragrance formulations containing

Timberol®. Timberol®, a synthetic woody-amber aroma chemical, is valued for its olfactory

profile and excellent tenacity. Ensuring its stability within a final product is critical for

maintaining fragrance integrity, product quality, and consumer satisfaction throughout its shelf

life. These application notes detail the underlying principles of fragrance stability, outline

potential degradation pathways for Timberol®, and provide detailed, step-by-step protocols for

accelerated, long-term, and photostability testing. Methodologies for analytical and sensory

evaluation are also described to provide a robust framework for a complete stability

assessment.

Introduction: The Imperative of Fragrance Stability
Fragrance stability testing is a crucial quality assurance process that evaluates how a fragrance

performs under various environmental conditions over time.[1] The goal is to ensure that the

scent profile, color, and overall efficacy of the product remain consistent from the point of

manufacture to the end of its intended use.[1] For a fragrance ingredient like Timberol®, which

provides a foundational woody-amber character, any degradation can significantly alter the

intended olfactory experience and negatively impact brand reputation.

Several factors can compromise fragrance stability, including exposure to light, temperature

fluctuations, oxidation, and interactions with other formulation components or packaging.[1]
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Therefore, a rigorous stability testing program is not merely a recommendation but a necessity

mandated by regulations such as the Cosmetic Regulation (EC) No. 1223/2009 in Europe,

which requires that a cosmetic product is stable under foreseeable storage conditions.[2]

Chemical Profile of Timberol®
To design a meaningful stability study, it is essential to understand the chemical nature of the

subject ingredient.

Chemical Name: 1-(2,2,6-Trimethylcyclohexyl)hexan-3-ol[3][4]

CAS Number: 70788-30-6[5][6][7][8][9][10][11][12] (Note: The CAS number 57641-67-3 is

also associated with the high-cis isomer of this molecule, also marketed as Timberol®.[3])

Chemical Class: Alicyclic Tertiary Alcohol[3]

Odor Profile: A powerful, dry, woody-amber scent with cedarwood and sandalwood facets.[3]

[10]

Reported Stability: Timberol® is generally regarded as a stable molecule, particularly in

alkaline media such as soaps and detergents, and is not prone to easy oxidation.[3][8] It is

reported to have very good performance in products like alcoholic perfumes, creams, lotions,

and shampoos.[10]

Potential Degradation Pathways and Mechanisms
While Timberol® is robust, forced degradation studies are designed to identify potential

vulnerabilities by subjecting the molecule to harsh conditions.[13][14] Understanding these

pathways is critical for interpreting stability data and developing mitigation strategies.

Acid-Catalyzed Dehydration
As a tertiary alcohol, the most probable degradation pathway for Timberol® under acidic

conditions is dehydration. The acid catalyst protonates the hydroxyl group, converting it into a

good leaving group (water).[15] The subsequent loss of water generates a stable tertiary

carbocation, which is then deprotonated to form an alkene. This transformation would result in

a complete loss of the characteristic Timberol® odor and the formation of new, potentially

undesirable scents.
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Oxidation
Although Timberol® is reported to be resistant to oxidation, extreme oxidative stress (e.g.,

exposure to strong oxidizing agents or prolonged exposure to air and light at elevated

temperatures) could potentially lead to degradation.[3] Oxidation of tertiary alcohols is generally

difficult without breaking carbon-carbon bonds. However, radical-driven oxidation could

theoretically occur, leading to fragmentation of the molecule.

Photodegradation
Exposure to UV light can provide the energy to initiate photochemical reactions.[1] For a

saturated alicyclic alcohol like Timberol®, direct photolysis is less likely than for compounds

with chromophores. However, photodegradation can be initiated by other ingredients in a

formulation that act as photosensitizers. This can lead to the formation of free radicals and

subsequent degradation of the Timberol® molecule.

Diagram: Potential Degradation Pathways of Timberol®
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Caption: Potential degradation pathways for Timberol® under stress conditions.

Stability Testing Protocols
A comprehensive stability program should include accelerated testing to predict shelf-life, real-

time testing to confirm predictions, and photostability testing to assess the impact of light.[2][16]

Experimental Workflow Overview
The following diagram outlines the general workflow for a complete stability study of a

fragrance containing Timberol®.
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Diagram: Stability Testing Experimental Workflow
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Caption: General experimental workflow for fragrance stability testing.

Protocol 1: Accelerated Stability Testing
This test uses elevated temperatures to accelerate the rate of chemical degradation, allowing

for a faster prediction of long-term stability.[1][17] A common rule of thumb, based on the

Arrhenius equation, is that 10-12 weeks at 45°C can simulate approximately 1-2 years at

ambient temperature.[17]
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Objective: To predict the long-term stability of the fragrance formulation.

Materials:

Final fragrance formulation containing Timberol® in its intended final packaging.

Control sample (fragrance oil concentrate).

Unfragranced product base (placebo).

Temperature and humidity-controlled stability chambers.[18]

Glass vials for analytical samples.

Procedure:

Prepare multiple samples of the final product in its final consumer packaging. Also, prepare

samples of the unfragranced base and the neat fragrance oil.

Place the samples in stability chambers set to the conditions specified in the table below. An

initial set of samples (T₀) should be retained at ambient temperature for baseline analysis.

Withdraw samples at specified time points (e.g., 2, 4, 8, and 12 weeks).

Allow samples to equilibrate to room temperature before analysis.

For each time point, perform the analyses detailed in Section 4.

Table 1: Recommended Accelerated Stability Conditions

Condition Temperature Relative Humidity Duration

1 40°C ± 2°C 75% ± 5% RH 12 Weeks

2 45°C ± 2°C Ambient 12 Weeks

3 50°C ± 2°C Ambient
4 Weeks (for extreme

stress)

Control 25°C ± 2°C 60% ± 5% RH Duration of study
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Protocol 2: Photostability Testing
This protocol assesses the impact of light exposure on the fragrance, which can cause color

changes and degradation of scent molecules.[1]

Objective: To determine the stability of the fragrance when exposed to UV and visible light.

Materials:

Final fragrance formulation in its intended transparent or semi-transparent packaging.

Control samples wrapped in aluminum foil to protect from light.

A photostability chamber equipped with a light source conforming to ICH Q1B guidelines

(e.g., a combination of cool white fluorescent and near-UV lamps).

Procedure:

Place samples of the final product in the photostability chamber.

Place an equal number of control samples, wrapped completely in aluminum foil, in the same

chamber to serve as "dark" controls.

Expose the samples to a specified integrated illumination (e.g., not less than 1.2 million lux

hours) and a near-UV energy exposure (e.g., not less than 200 watt-hours/square meter).

At the end of the exposure period, perform the analyses detailed in Section 4 on both the

exposed and dark control samples.

Protocol 3: Freeze-Thaw Cycle Testing
This test is designed to simulate the effects of temperature fluctuations that might occur during

shipping and storage, which can affect the physical stability of the product, especially

emulsions.[1]

Objective: To evaluate the physical integrity of the product after exposure to extreme

temperature changes.
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Procedure:

Place samples in a freezer at -10°C to -20°C for 24 hours.

Remove the samples and allow them to thaw at room temperature for 24 hours. This

completes one cycle.

Repeat this process for 3-5 cycles.

After the final cycle, visually inspect the samples for any signs of instability such as phase

separation, crystallization, or precipitation, and perform the other analyses detailed in

Section 4.

Analytical and Sensory Evaluation Methods
A combination of instrumental and sensory analysis is required for a complete stability

assessment.

Physical and Chemical Integrity Assessment
At each time point, the following parameters should be evaluated:

Appearance: Note any changes in clarity, presence of precipitation, or phase separation.

Color: Use a spectrophotometer or colorimeter to quantitatively measure any color change

against the T₀ sample.

pH: Measure the pH of the product, as a significant shift can indicate chemical reactions.

Viscosity: Measure the viscosity using a viscometer. Changes can indicate a breakdown of

the product structure.

Sensory Evaluation (Odor Profile)
Objective: To detect any changes in the olfactory character of the fragrance.

Method:

Use a trained sensory panel or an experienced perfumer.
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Employ a duo-trio test (ASTM E2610-18) or a triangle test to determine if a perceptible

difference exists between the aged sample and the T₀ control.[3]

Panelists should evaluate the top, middle, and base notes of the fragrance on a smelling

strip over time and directly from the product.

Record detailed descriptors of any changes, such as loss of freshness, development of off-

notes, or a decrease in the intensity of the characteristic woody-amber scent of Timberol®.

Chemical Analysis: GC-MS for Timberol® Quantification
Objective: To quantitatively determine the concentration of Timberol® and identify potential

degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard

for separating and identifying volatile fragrance compounds.[19][20]

Sample Preparation:

Accurately weigh approximately 1g of the product into a vial.

Perform a liquid-liquid or solid-phase microextraction (SPME) to isolate the fragrance

components from the product matrix. Methanol or methyl tert-butyl ether (MtBE) are common

extraction solvents.[21]

Add an appropriate internal standard (e.g., 1,4-dibromobenzene) for accurate quantification.

Inject 1-2 µL of the extract into the GC-MS system.

Table 2: Suggested GC-MS Parameters
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Parameter Setting Rationale / Reference

GC System Agilent 7890 or equivalent
Standard industry instrument.

[22]

Column
VF-5ms or DB-5ms (30m x

0.25mm, 0.25µm film)

A weak polar column provides

good separation for a wide

range of fragrance

compounds.[21]

Carrier Gas
Helium at a constant flow of

1.0 mL/min

Inert and provides good

chromatographic efficiency.

Injector Splitless mode, 250°C
Ensures efficient transfer of

analytes to the column.

Oven Program

60°C (2 min hold), ramp at

3°C/min to 125°C, then

7°C/min to 230°C, then

20°C/min to 300°C (5 min

hold)

This program effectively

separates volatile top notes

from less volatile base notes

like Timberol®. (Adapted

from[23])

MS System
Quadrupole or TOF Mass

Spectrometer

Provides mass-to-charge ratio

for identification.

Ion Source
Electron Impact (EI), 70 eV,

230°C

Standard ionization method for

fragrance analysis.

Acquisition Mode

Full Scan (m/z 45-550) for

initial identification of

degradants. Selected Ion

Monitoring (SIM) for

quantification of Timberol® and

known degradants.

Full scan allows for discovery

of unknown peaks, while SIM

provides higher sensitivity for

target compounds.

Data Analysis:

Integrate the peak corresponding to Timberol® and the internal standard.
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Calculate the concentration of Timberol® at each time point relative to the T₀ sample. A

significant decrease (>5-10%) indicates instability.

In full scan mode, compare the chromatograms of stressed samples to the T₀ control. Any

new, significant peaks should be identified using the MS library (e.g., NIST) to tentatively

identify degradation products.

Conclusion and Interpretation
The stability of a fragrance containing Timberol® is deemed acceptable if, over the course of

the study, there are no significant changes in its physical properties, its olfactory profile remains

true to the original, and the concentration of Timberol® remains within an acceptable range

(typically >90% of its initial concentration). Data from accelerated studies provide a strong

basis for determining the product's shelf life, which should always be confirmed with real-time

stability data as it becomes available. These protocols provide a robust framework for ensuring

that products formulated with Timberol® deliver the intended high-quality, consistent, and

lasting fragrance experience to the consumer.
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product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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